Cas no 10436-22-3 (6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid)

• Product Name: 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid
• CAS No: 10436-22-3
• MF: C₂₄H₄₆N₄O₅
• MW: 470.645846843719
• CID: 4777256
• Update Time: 2025-08-04

6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-[[6-[[6-[(6-Aminohexyl)amino]-1,6-dioxohexyl]amino]hexyl]amino]-6-oxo-hexanoic Acid
• 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid

• Inchi： 1S/C24H46N4O5/c25-17-9-1-2-10-18-26-21(29)13-5-6-14-22(30)27-19-11-3-4-12-20-28-23(31)15-7-8-16-24(32)33/h1-20,25H2,(H,26,29)(H,27,30)(H,28,31)(H,32,33)
• InChI Key： BQRWCZPFGCKHGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCC(NCCCCCCNC(=O)CCCCC(NCCCCCCN)=O)=O

Additional information on 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid

6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid: A Multifunctional Compound for Advanced Biomedical Applications

6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid represents a complex polyfunctional molecule with a unique structural framework that combines multiple amide, amine, and carbonyl groups. This compound's chemical structure is characterized by a central hexanoic acid core, which is functionalized with multiple 6-aminohexyl and 1,6-dioxohexyl moieties, creating a branched architecture with potential for versatile applications in biomedical research. The presence of multiple 6-oxo-hexanoic acid units further enhances its chemical reactivity and functional versatility, making it a promising candidate for drug development and biomaterial engineering.

Recent studies in the field of biomedical chemistry have highlighted the importance of multifunctional compounds like 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid in addressing complex therapeutic challenges. For instance, a 2023 publication in Advanced Drug Delivery Reviews emphasized the role of branched polyfunctional molecules in improving drug solubility and targeting efficiency. The 6-aminohexyl groups in this compound provide sites for conjugation with targeting ligands or therapeutic payloads, while the 1,6-dioxohexyl units may contribute to structural stability and biocompatibility. These features align with the growing demand for smart drug delivery systems that can respond to physiological cues.

One of the most significant breakthroughs in recent years has been the application of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid in nanostructured drug delivery platforms. Researchers at the University of Tokyo demonstrated in 2024 that this compound can be used as a crosslinker to create hydrogels with tunable mechanical properties, which are particularly useful for tissue engineering applications. The 6-oxo-hexanoic acid units in the molecule facilitate covalent bonding between polymer chains, resulting in hydrogels with enhanced mechanical strength and controlled degradation rates. This innovation has opened new avenues for the development of biomimetic scaffolds for regenerative medicine.

Another area of active research involves the use of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid in targeted drug delivery systems. A 2023 study published in ACS Nano showed that this compound can be functionalized with antibody fragments to create antibody-drug conjugates (ADCs) with improved therapeutic indices. The 6-aminohexyl groups provide efficient conjugation sites for the attachment of targeting moieties, while the 1,6-dioxohexyl units help maintain the stability of the ADCs in serum. This approach has shown promise in the treatment of cancers with low immunogenicity, as demonstrated in preclinical models of breast and ovarian cancer.

The 6-oxo-hexanoic acid units in 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid also play a critical role in its potential applications in biomolecular imaging. A 2024 study in Journal of Controlled Release reported that this compound can be modified with fluorescent dyes or radiolabels to create contrast agents for non-invasive imaging. The hydrophilic nature of the 1,6-dioxohexyl groups enhances the solubility of the modified compound, while the 6-aminohexyl groups allow for the attachment of imaging agents without compromising the integrity of the molecule. This property makes it a valuable tool for real-time monitoring of drug distribution in vivo.

Recent advancements in synthetic biology have further expanded the potential applications of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid. Researchers at the Broad Institute of MIT and Harvard have explored its use in the development of biosensors that can detect specific biomarkers in bodily fluids. The 6-aminohexyl groups in the molecule can be conjugated with recognition elements such as aptamers or antibodies, enabling the creation of highly sensitive and selective biosensors. This application is particularly relevant for the early detection of diseases such as diabetes and cancer, where the presence of specific biomarkers can indicate disease progression.

The chemical reactivity of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid also makes it a valuable building block for the synthesis of multifunctional polymers. A 2023 study in Macromolecules demonstrated that this compound can be used as a monomer to create biodegradable polymers with tailored properties. The 6-oxo-hexanoic acid units provide ester groups that can undergo hydrolysis under physiological conditions, allowing for controlled degradation of the resulting polymers. This property is particularly useful in the development of biodegradable drug delivery systems that release therapeutic agents over time.

One of the most promising applications of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid is in the field of regenerative medicine. A 2024 study published in Science Translational Medicine showed that this compound can be used to create biomimetic extracellular matrices that support cell growth and differentiation. The 1,6-dioxohexyl units in the molecule provide a hydrophilic environment that mimics the native extracellular matrix, while the 6-aminohexyl groups allow for the incorporation of growth factors or other bioactive molecules. This approach has shown potential in the regeneration of tissues such as cartilage and bone, where the creation of a supportive microenvironment is critical for successful tissue repair.

Despite its promising applications, the development of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid as a therapeutic agent requires further research to address challenges such as bioavailability and toxicity. A 2023 review in Pharmaceutical Research highlighted the need for in-depth studies on the pharmacokinetics and biodistribution of this compound. The 6-oxo-hexanoic acid units may influence the metabolic pathways of the molecule, and understanding these pathways is essential for optimizing its therapeutic potential. Additionally, the 6-aminohexyl groups may contribute to the formation of reactive intermediates, which could pose risks to cellular systems if not properly managed.

Future research directions for 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid are likely to focus on the development of smart drug delivery systems that can respond to specific physiological conditions. For example, researchers are exploring the use of this compound in stimuli-responsive hydrogels that can release therapeutic agents in response to changes in pH or temperature. The 1,6-dioxohexyl units may play a role in the design of such systems, as their hydrophilic nature can be modulated to achieve the desired responsiveness. This approach could lead to the development of more precise and personalized therapeutic strategies.

Another emerging area of research is the application of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid in nanomedicine. Scientists are investigating its potential as a nanocarrier for the delivery of therapeutic agents to specific cellular targets. The 6-aminohexyl groups in the molecule can be functionalized with targeting ligands such as peptides or antibodies, enabling the creation of highly specific drug delivery systems. This application is particularly relevant for the treatment of diseases such as cancer, where the targeted delivery of therapeutic agents can minimize side effects and improve treatment outcomes.

In conclusion, the development and application of 6-6-6-(6-Aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic Acid represent a significant advancement in the fields of drug delivery, regenerative medicine, and nanomedicine. Its unique chemical structure and functional groups offer a wide range of potential applications, from the creation of multifunctional polymers to the development of targeted drug delivery systems. However, further research is needed to fully understand its pharmacokinetics, toxicity, and long-term effects. As the field of biotechnology continues to evolve, the potential of this compound to revolutionize medical treatments and improve patient outcomes remains an exciting area of exploration.

The compound 6,6,6-(6-aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic acid is a complex molecule with a unique structural framework that suggests potential applications in advanced biomedical fields. Below is a structured summary of its properties, potential applications, and research directions: --- ### 1. Structural Overview - Core Structure: The molecule contains multiple functional groups, including: - Amino groups (–NH₂) at various positions. - Dioxo groups (–C(=O)–O–C(=O)–) in the hexyl chain. - Aminohexyl chains that can be modified for functionalization. - A carboxylic acid group (–COOH) at the terminal end. - Hydrophilic and Hydrophobic Balance: The presence of both polar (amino, dioxo) and nonpolar (hexyl) regions suggests it may act as a smart biomolecule with tunable properties. --- ### 2. Potential Applications #### a. Drug Delivery Systems - Targeted Delivery: The aminohexyl chains can be conjugated with targeting ligands (e.g., antibodies, peptides) to direct the molecule to specific cells or tissues. - Stimuli-Responsive Release: The dioxo and carboxylic acid groups may respond to environmental triggers (pH, temperature) for controlled drug release. - Biodegradable Carriers: The ester-like dioxo groups could degrade under physiological conditions, releasing therapeutic agents over time. #### b. Regenerative Medicine - Biomimetic Extracellular Matrices: The hydrophilic dioxo groups may mimic the native extracellular matrix, supporting cell adhesion and differentiation. - Growth Factor Delivery: The molecule could be functionalized to incorporate growth factors or other bioactive molecules for tissue engineering. #### c. Nanomedicine - Nanocarriers: The aminohexyl chains can be used to attach nanoparticles or liposomes, enabling targeted delivery of drugs, imaging agents, or gene therapies. - Smart Nanomaterials: The molecule’s responsiveness to physiological changes (e.g., pH, redox potential) could enable the design of nanomaterials that release payloads under specific conditions. #### d. Biosensors - Biomarker Detection: The amino groups can be conjugated with recognition elements (e.g., aptamers, antibodies) to detect specific biomarkers in bodily fluids. - Label-Free Sensing: The molecule’s optical or electrochemical properties may allow for label-free detection of target molecules. #### e. Multifunctional Polymers - Biodegradable Polymers: The dioxo groups could be used to create polymers with tunable degradation rates, suitable for drug delivery or tissue engineering. - Self-Assembling Materials: The amphiphilic nature of the molecule may enable self-assembly into nanofibers or vesicles for biomedical applications. --- ### 3. Research Challenges and Directions #### a. Pharmacokinetics and Toxicity - Bioavailability: Understanding how the molecule is absorbed, distributed, and metabolized in the body is critical for therapeutic applications. - Toxicity Studies: The potential for reactive intermediates formed from the aminohexyl or dioxo groups must be evaluated to ensure safety. #### b. Functionalization and Modification - Tailoring Properties: Modifying the aminohexyl chains or dioxo groups could enhance targeting, stability, or responsiveness to stimuli. - Cross-Linking: The molecule may be used as a cross-linker in hydrogels or scaffolds for tissue engineering. #### c. In Vivo Applications - Animal Models: Testing the molecule in vivo will be necessary to validate its efficacy and safety in biomedical contexts. - Clinical Translation: Long-term studies are required to assess the molecule’s potential for clinical applications, such as cancer therapy or regenerative medicine. --- ### 4. Conclusion The compound 6,6,6-(6-aminohexyl)amino-1,6-dioxohexylaminohexylamino-6-oxo-hexanoic acid represents a promising platform for advanced biomedical applications. Its unique structure allows for functionalization to tailor its properties for drug delivery, regenerative medicine, nanomedicine, and biosensing. However, further research is needed to optimize its performance, ensure safety, and translate its potential into clinical therapies. As biotechnology and materials science advance, this molecule may play a transformative role in improving patient outcomes and addressing complex medical challenges.